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Compound of Interest

Compound Name: 4-Isopropoxybenzohydrazide

CAS No.: 90873-17-9

Cat. No.: B1271591

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of modern medicinal chemistry and drug discovery, the exploration of novel

molecular scaffolds is paramount. Among these, benzohydrazide derivatives have emerged as

a versatile class of compounds, exhibiting a wide spectrum of biological activities. This guide

focuses on a specific, promising derivative: 4-Isopropoxybenzohydrazide. As a Senior

Application Scientist, my objective is to provide a comprehensive technical resource that not

only details the fundamental chemical properties of this compound but also elucidates the

practical methodologies for its synthesis and characterization. This document is designed to be

a self-validating system, grounded in established scientific principles and supported by

authoritative references, to empower researchers in their pursuit of innovative therapeutic

agents.
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4-Isopropoxybenzohydrazide is an aromatic hydrazide characterized by an isopropoxy group

at the para position of the benzene ring. This structural feature significantly influences its

physicochemical properties and, consequently, its potential biological activity.

Structural and Chemical Identity
IUPAC Name: 4-(propan-2-yloxy)benzohydrazide

CAS Number: 90873-17-9[1]

Molecular Formula: C₁₀H₁₄N₂O₂[1]

Molecular Weight: 194.23 g/mol [1]

The molecule consists of a central phenyl ring, a hydrazide functional group (-CONHNH₂), and

an isopropoxy group (-OCH(CH₃)₂). The presence of the polar hydrazide moiety suggests the

potential for hydrogen bonding, which can influence its solubility and interactions with biological

targets.

Table 1: Core Physicochemical Properties of 4-Isopropoxybenzohydrazide
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Property Value/Information

Physical Form Solid[1]

Melting Point

A precise experimental melting point is not

widely published. However, related

benzohydrazide compounds are crystalline

solids with distinct melting points. The

determination of the melting point is a crucial

step in characterization and purity assessment.

Solubility

Specific quantitative data for 4-

Isopropoxybenzohydrazide is not readily

available. However, benzohydrazide and its

derivatives are generally moderately soluble in

water and show good solubility in organic

solvents like ethanol, methanol, and acetone.[2]

Solubility is expected to increase with

temperature.[2]

Storage Temperature Room Temperature[1]

Synthesis of 4-Isopropoxybenzohydrazide
The synthesis of 4-Isopropoxybenzohydrazide can be reliably achieved through the

hydrazinolysis of its corresponding ester, ethyl 4-isopropoxybenzoate. This method is a

standard and efficient route for the preparation of various benzohydrazide derivatives.[3][4]

Synthetic Workflow
The synthesis involves a nucleophilic acyl substitution reaction where hydrazine hydrate acts

as the nucleophile, attacking the electrophilic carbonyl carbon of the ester.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/chembridgecorporation/ch4017936292?context=bbe
https://www.solubilityofthings.com/benzohydrazide
https://www.solubilityofthings.com/benzohydrazide
https://www.sigmaaldrich.com/JP/ja/product/chembridgecorporation/ch4017936292?context=bbe
https://www.benchchem.com/product/b1271591/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-isopropoxybenzohydrazide
https://www.benchchem.com/product/b1271591/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-isopropoxybenzohydrazide
https://www.chemmethod.com/article_153919_b61efb5850c7864d8e702b74de52dfa4.pdf
https://www.researchgate.net/publication/354144460_Synthesis_Characterization_of_new_Hydrazone_derivatives_containing_heterocyclic_meioty
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl 4-isopropoxybenzoate

RefluxHydrazine Hydrate
(Excess)

Ethanol (Solvent)

4-Isopropoxybenzohydrazide

Ethanol

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Isopropoxybenzohydrazide.

Detailed Experimental Protocol
This protocol is adapted from established procedures for the synthesis of similar

benzohydrazides.[3]

Materials:

Ethyl 4-isopropoxybenzoate

Hydrazine hydrate (80% or higher)

Ethanol (absolute)

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Beaker
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Buchner funnel and filter paper

Recrystallization solvent (e.g., ethanol or methanol)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve ethyl 4-isopropoxybenzoate (1 equivalent) in absolute ethanol.

Addition of Hydrazine Hydrate: To this solution, add an excess of hydrazine hydrate (typically

5-10 equivalents). The large excess of hydrazine hydrate helps to drive the reaction to

completion.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours

(typically 2-6 hours). The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Cooling and Precipitation: After the reaction is complete, cool the mixture to room

temperature. The product, 4-Isopropoxybenzohydrazide, will often precipitate out of the

solution as a white solid.

Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with a small amount of cold ethanol to remove any

unreacted starting materials and byproducts.

Purification: For higher purity, the crude product can be recrystallized from a suitable solvent,

such as ethanol or methanol.

Drying: Dry the purified crystals in a vacuum oven to obtain the final product.

Spectroscopic and Analytical Characterization
Thorough characterization is essential to confirm the identity and purity of the synthesized 4-
Isopropoxybenzohydrazide. The following spectroscopic techniques are fundamental for this

purpose.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1271591/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-isopropoxybenzohydrazide
https://www.benchchem.com/product/b1271591/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-isopropoxybenzohydrazide
https://www.benchchem.com/product/b1271591/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-isopropoxybenzohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the methine proton of the isopropoxy group, the methyl protons of the isopropoxy

group, and the protons of the hydrazide group. The aromatic protons will likely appear as a

set of doublets due to the para-substitution pattern. The methine proton will be a septet, and

the methyl protons will be a doublet. The hydrazide protons (-NH and -NH₂) may appear as

broad singlets.

¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the aromatic

carbons, the carbonyl carbon, and the carbons of the isopropoxy group. The chemical shift of

the carbonyl carbon is typically in the range of 160-180 ppm.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule.

Table 2: Predicted Characteristic IR Absorption Bands for 4-Isopropoxybenzohydrazide

Functional Group Characteristic Absorption (cm⁻¹)

N-H stretching (amine) 3300-3400 (two bands)

C-H stretching (sp³) 2850-3000

C=O stretching (amide I) ~1640-1680

N-H bending (amide II) ~1550-1640

C-O stretching (ether) ~1200-1250

Aromatic C=C stretching ~1450-1600

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. The molecular ion peak (M⁺) should be observed at m/z 194. Key
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fragmentation patterns would likely involve the loss of the isopropoxy group, the hydrazide

moiety, or parts thereof.

Potential Applications in Drug Discovery and
Research
Benzohydrazide derivatives are a well-established class of compounds with a broad range of

pharmacological activities, including antimicrobial, antifungal, antioxidant, and anticancer

properties.[5][6][7][8] The isopropoxy substitution on the benzene ring of 4-
Isopropoxybenzohydrazide may modulate these activities, offering a unique profile for drug

development.

Antimicrobial and Antifungal Potential
Numerous studies have demonstrated the potent antimicrobial and antifungal activities of

benzohydrazide derivatives.[5][6][7] The mechanism of action is often attributed to the chelation

of metal ions essential for microbial growth or the inhibition of specific enzymes. The

lipophilicity introduced by the isopropoxy group could enhance cell membrane permeability,

potentially increasing its efficacy.

Antioxidant Activity
While the presence of a free hydroxyl group is often crucial for significant antioxidant activity in

phenolic compounds, the overall electronic properties of the molecule can still contribute to

some level of antioxidant capacity.[9] Further investigation into the antioxidant potential of 4-
Isopropoxybenzohydrazide is warranted.

Precursor for Novel Compounds
The hydrazide functionality of 4-Isopropoxybenzohydrazide serves as a versatile synthetic

handle for the creation of a diverse library of derivative compounds, such as Schiff bases and

heterocyclic compounds, which are also known to possess a wide range of biological activities.

[3][4]
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Caption: Potential applications of 4-Isopropoxybenzohydrazide.

Conclusion and Future Directions
4-Isopropoxybenzohydrazide represents a molecule of significant interest for further

investigation in the fields of medicinal chemistry and drug discovery. Its straightforward

synthesis and the known biological potential of the benzohydrazide scaffold make it an

attractive candidate for screening in various biological assays. Future research should focus on

obtaining detailed experimental data for its physicochemical properties, including a precise

melting point and solubility profile. Furthermore, comprehensive in vitro and in vivo studies are

necessary to fully elucidate its pharmacological profile and potential as a therapeutic agent or a

lead compound for the development of new drugs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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